Cas no 29958-83-6 (1H-Benzimidazole-2-carbonitrile,6-fluoro-)

1H-Benzimidazole-2-carbonitrile, 6-fluoro- is a fluorinated heterocyclic compound known for its stability and reactivity. This compound offers unique advantages in synthetic chemistry, including enhanced solubility and improved reaction rates in organic transformations. Its fluorinated benzimidazole core provides a versatile platform for the development of novel pharmaceuticals and agrochemicals.
1H-Benzimidazole-2-carbonitrile,6-fluoro- structure
29958-83-6 structure
Product Name:1H-Benzimidazole-2-carbonitrile,6-fluoro-
CAS No:29958-83-6
MF:C8H4FN3
MW:161.135864257813
CID:240627
PubChem ID:45078502
Update Time:2025-10-17

1H-Benzimidazole-2-carbonitrile,6-fluoro- Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazole-2-carbonitrile,6-fluoro-
    • 2-Benzimidazolecarbonitrile,5-fluoro- (8CI)
    • 29958-83-6
    • SCHEMBL1832199
    • 5-fluoro-1H-benzo[d]imidazole-2-carbonitrile
    • G66675
    • 2-BENZIMIDAZOLECARBONITRILE, 5-FLUORO-
    • 2-Benzimidazolecarbonitrile,5-fluoro-(8CI)
    • DB-269684
    • Inchi: 1S/C8H4FN3/c9-5-1-2-6-7(3-5)12-8(4-10)11-6/h1-3H,(H,11,12)
    • InChI Key: XKOAMCIWVBHYSH-UHFFFAOYSA-N
    • SMILES: FC1C=CC2=C(C=1)NC(C#N)=N2

Computed Properties

  • Exact Mass: 161.03902
  • Monoisotopic Mass: 161.039
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52.5A^2
  • XLogP3: 1.6

Experimental Properties

  • PSA: 52.47

1H-Benzimidazole-2-carbonitrile,6-fluoro- Pricemore >>

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